Cas no 2229460-53-9 (tert-butyl 3-methyl-4-(morpholin-3-yl)piperidine-1-carboxylate)

• Product Name: tert-butyl 3-methyl-4-(morpholin-3-yl)piperidine-1-carboxylate
• CAS No: 2229460-53-9
• MF: C₁₅H₂₈N₂O₃
• MW: 284.394424438477
• CID: 5928612
• PubChem ID: 165828291
• Update Time: 2025-08-05

tert-butyl 3-methyl-4-(morpholin-3-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-methyl-4-(morpholin-3-yl)piperidine-1-carboxylate
• 2229460-53-9
• EN300-1903517

• Inchi： 1S/C15H28N2O3/c1-11-9-17(14(18)20-15(2,3)4)7-5-12(11)13-10-19-8-6-16-13/h11-13,16H,5-10H2,1-4H3
• InChI Key： TZTXWQGVEJTEFZ-UHFFFAOYSA-N
• SMILES： O1CCNC(C1)C1CCN(C(=O)OC(C)(C)C)CC1C

Computed Properties

• Exact Mass: 284.20999276g/mol
• Monoisotopic Mass: 284.20999276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 50.8Ų

Additional information on tert-butyl 3-methyl-4-(morpholin-3-yl)piperidine-1-carboxylate

Introduction to Tert-butyl 3-methyl-4-(morpholin-3-yl)piperidine-1-carboxylate (CAS No. 2229460-53-9)

Tert-butyl 3-methyl-4-(morpholin-3-yl)piperidine-1-carboxylate, with the CAS number 2229460-53-9, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the piperidine class of heterocyclic amines, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a tert-butyl group, a methyl group, and a morpholine moiety, contribute to its unique chemical properties and make it a valuable intermediate in the synthesis of more complex pharmaceutical agents.

The tert-butyl group at the 1-position of the piperidine ring enhances the lipophilicity of the molecule, which is often a desirable characteristic for oral bioavailability. Additionally, the morpholin-3-yl substituent at the 4-position introduces a polar functional group that can influence both solubility and interactions with biological targets. These structural elements make Tert-butyl 3-methyl-4-(morpholin-3-yl)piperidine-1-carboxylate a versatile building block for drug discovery and development.

In recent years, there has been growing interest in piperidine derivatives due to their potential as pharmacological agents. Piperidines are known to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and antiviral properties. The specific arrangement of substituents in Tert-butyl 3-methyl-4-(morpholin-3-yl)piperidine-1-carboxylate may confer unique pharmacological effects that make it suitable for various therapeutic applications.

One of the most compelling aspects of this compound is its role in the development of novel drugs. Researchers have leveraged its structural framework to design molecules with enhanced binding affinity and selectivity for specific biological targets. For instance, studies have shown that derivatives of this compound can interact with enzymes and receptors involved in metabolic disorders, making them promising candidates for treating conditions such as diabetes and obesity.

The morpholine moiety in Tert-butyl 3-methyl-4-(morpholin-3-yl)piperidine-1-carboxylate is particularly noteworthy, as morpholine derivatives are known for their stability and compatibility with biological systems. This feature makes it an attractive scaffold for drug design, as it can help improve drug-like properties such as metabolic stability and solubility. Furthermore, the presence of both polar and non-polar groups in this molecule allows for versatile interactions with biological targets, enhancing its potential as a therapeutic agent.

Recent advancements in computational chemistry have also contributed to the understanding of Tert-butyl 3-methyl-4-(morpholin-3-yl)piperidine-1-carboxylate's pharmacological properties. Molecular modeling studies have revealed insights into how this compound interacts with its target proteins, providing valuable information for optimizing its structure and improving its efficacy. These computational approaches are increasingly being used in drug discovery to accelerate the development of new therapeutic agents.

The synthesis of Tert-butyl 3-methyl-4-(morpholin-3-yl)piperidine-1-carboxylate involves multi-step organic reactions that highlight the ingenuity of modern synthetic chemistry. The introduction of the tert-butyl group requires careful control over reaction conditions to ensure high yield and purity. Similarly, the incorporation of the morpholine moiety demands precise functionalization strategies to achieve the desired regioselectivity. These synthetic challenges underscore the complexity and sophistication involved in developing novel pharmaceutical compounds.

In conclusion, Tert-butyl 3-methyl-4-(morpholin-3-yl)piperidine-1-carboxylate (CAS No. 2229460-53-9) is a structurally interesting compound with significant potential in pharmaceutical research. Its unique combination of lipophilic and polar functional groups makes it a valuable intermediate for drug discovery. With ongoing advancements in synthetic chemistry and computational biology, this compound is poised to play a crucial role in the development of next-generation therapeutic agents.